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Compound of Interest

Compound Name: 2-Hydroxydecanenitrile

Cat. No.: B15082039 Get Quote

An In-depth Technical Guide to the Physical
Properties of 2-Hydroxydecanenitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 2-
Hydroxydecanenitrile, including its melting point, boiling point, and solubility. Due to the

limited availability of experimental data for this specific compound, this guide leverages data

from homologous shorter-chain 2-hydroxynitriles to predict its properties. Furthermore, detailed

experimental protocols for the determination of these key physical characteristics are provided.

Predicted Physical Properties of 2-
Hydroxydecanenitrile
The physical properties of 2-Hydroxydecanenitrile are influenced by its molecular structure,

which includes a ten-carbon chain, a hydroxyl group (-OH), and a nitrile group (-CN). The long

carbon chain suggests it will be a waxy solid or a liquid at room temperature. The presence of

the polar hydroxyl and nitrile groups allows for hydrogen bonding and dipole-dipole

interactions, which are expected to result in a relatively high boiling point and some solubility in

polar solvents.

Based on the trends observed in the homologous series of 2-hydroxynitriles, the following

properties for 2-Hydroxydecanenitrile are predicted:
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Physical Property
Predicted
Value/Characteristic

Rationale

Melting Point
Expected to be a low-melting

solid

As the carbon chain length

increases in a homologous

series, the van der Waals

forces become stronger,

generally leading to a higher

melting point. Given that

shorter-chain 2-hydroxynitriles

are liquids or low-melting

solids at room temperature, 2-

Hydroxydecanenitrile is likely

to be a solid with a melting

point above room temperature.

Boiling Point

Expected to be significantly

higher than shorter-chain

analogs

Boiling points in a homologous

series increase with increasing

molecular weight due to

stronger intermolecular forces.

The presence of a hydroxyl

group allows for hydrogen

bonding, which significantly

elevates the boiling point.

Solubility in Water Low to negligible

While the hydroxyl and nitrile

groups can form hydrogen

bonds with water, the long,

nonpolar ten-carbon chain is

the dominant feature, leading

to poor water solubility.

Solubility in water decreases

as the carbon chain length

increases in a homologous

series.

Solubility in Organic Solvents Soluble in polar organic

solvents

Expected to be soluble in

alcohols, ethers, and other

polar organic solvents due to
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the presence of the polar

functional groups. Solubility in

nonpolar solvents like

petroleum ether is expected to

be limited.

Data from Homologous 2-Hydroxynitriles
The following table summarizes the available physical property data for shorter-chain 2-

hydroxynitriles, which informs the predictions for 2-Hydroxydecanenitrile.

Compound
Molecular
Formula

Melting Point
(°C)

Boiling Point
(°C)

Solubility in
Water

2-

Hydroxybutaneni

trile

C₄H₇NO Not available 179 Soluble

2-

Hydroxyisobutyro

nitrile

C₄H₇NO -19 82 (at 23 mmHg) Soluble

2-

Hydroxyhexaneni

trile

C₆H₁₁NO Not available Not available Not available

2-Hydroxy-3-

methylbutanenitri

le

C₅H₉NO Not available Not available Water-soluble[1]

Experimental Protocols
Detailed methodologies for the determination of the physical properties of 2-
Hydroxydecanenitrile are outlined below.

Melting Point Determination
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The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. This is a key indicator of purity.

Methodology:

Sample Preparation: A small amount of the crystalline 2-Hydroxydecanenitrile is finely

powdered.

Capillary Tube Loading: The powdered sample is packed into a thin-walled capillary tube,

sealed at one end, to a height of about 3 mm.

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then placed in a melting point apparatus,

such as a Thiele tube filled with oil or a modern digital melting point apparatus.

Heating: The apparatus is heated slowly, at a rate of 1-2°C per minute, as the temperature

approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a clear

liquid is recorded as the end of the melting range. For a pure compound, this range should

be narrow (0.5-1°C).

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Methodology:

Sample Preparation: A small volume (a few milliliters) of liquid 2-Hydroxydecanenitrile is

placed in a small test tube or fusion tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed inverted (open end down)

into the liquid.

Apparatus Setup: The test tube is attached to a thermometer, with the bulb of the

thermometer level with the liquid. The assembly is then heated in a suitable heating bath
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(e.g., an oil bath or a heating block).

Heating and Observation: The bath is heated gently. As the boiling point is approached, a

steady stream of bubbles will emerge from the inverted capillary.

Recording the Boiling Point: The heating is stopped, and the bath is allowed to cool slowly.

The temperature at which the bubbling stops and the liquid just begins to enter the capillary

tube is recorded as the boiling point.

Solubility Determination
Solubility tests provide information about the polarity of a compound and the presence of acidic

or basic functional groups.

Methodology:

Sample Preparation: A small, measured amount of 2-Hydroxydecanenitrile (e.g., 10 mg for

a solid or 2-3 drops for a liquid) is placed in a small test tube.

Solvent Addition: A small volume of the solvent (e.g., 0.5 mL of water) is added to the test

tube.

Observation: The mixture is agitated vigorously. The compound is classified as "soluble" if it

forms a homogeneous solution, and "insoluble" if a separate phase remains.

Systematic Testing: This procedure is repeated with a range of solvents of varying polarity,

such as:

Water (to assess polarity and hydrogen bonding capability)

5% Sodium Hydroxide (to test for acidic functional groups)

5% Hydrochloric Acid (to test for basic functional groups)

Polar organic solvents (e.g., ethanol, acetone)

Nonpolar organic solvents (e.g., hexane, toluene)
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Logical Workflow for Physical Property
Determination
The following diagram illustrates the logical workflow for characterizing an unknown organic

compound, such as 2-Hydroxydecanenitrile, by determining its key physical properties.

Characterization of an Unknown Organic Compound

Obtain Pure Sample

Determine Physical State
(Solid or Liquid)

Melting Point Determination

If Solid

Boiling Point Determination

If Liquid

Solubility Testing

Characterization Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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